6-(2-Fluoro-2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol
• SMILES: CC(C)(COC1=CC2=C(CNCC2)C=C1)F
• InChI: InChI=1S/C13H18FNO/c1-13(2,14)9-16-12-4-3-11-8-15-6-5-10(11)7-12/h3-4,7,15H,5-6,8-9H2,1-2H3
• InChIKey: UKJZHNVBNLXIOU-UHFFFAOYSA-N

6-(2-Fluoro-2-methylpropoxy)-THIQ: Core Scaffold & Procurement Identity

6-(2-Fluoro-2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline (CAS 1895726-59-6 free base; CAS 2225144-01-2 hydrochloride) is a synthetic tetrahydroisoquinoline (THIQ) derivative bearing a 2-fluoro-2-methylpropoxy substituent at the 6-position [1]. The compound is a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), a heme-containing enzyme implicated in tumor immune evasion, with multiple independent studies reporting single-digit nanomolar potency in both enzymatic and cell-based assays [2]. It is commercially available as the hydrochloride salt from multiple vendors (e.g., Enamine via Wako, CymitQuimica, Biosynth) for research use, typically at milligram-to-gram scale .

Scaffold: Tetrahydroisoquinoline (THIQ) derivative

Key substitution: 6-(2-Fluoro-2-methylpropoxy) group

Form: Hydrochloride salt; research use only

Research context: IDO1 enzyme and cellular pathway inhibition studies

• [1] MolBiC Database. Compound CP0081974: 6-(2-Fluoro-2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline. MolBiC, IDRBLab. https://molbic.idrblab.net/data/compound/details/CP0081974 (accessed 2026-05-06). View Source
• [2] Liu C, Nan Y, Xia Z, et al. Discovery of novel hydroxyamidine derivatives as indoleamine 2,3-dioxygenase 1 inhibitors with in vivo anti-tumor efficacy. Bioorg Med Chem Lett. 2020;30(8):127038. PMID: 32088128. View Source

Why Generic THIQ Analogs Cannot Substitute in IDO1 Research

Tetrahydroisoquinoline derivatives exhibit broad biological activity profiles, but IDO1 inhibitory potency is exquisitely sensitive to the nature and position of substituents on the THIQ core [1]. The 2-fluoro-2-methylpropoxy group at the 6-position imparts specific steric and electronic properties—enhanced lipophilicity, altered metabolic stability, and distinct heme-binding pocket interactions—that are not replicated by simple alkoxy, hydroxy, or unsubstituted THIQ analogs [2]. Even closely related 6-alkoxy-THIQ compounds lacking the fluorine atom or possessing different branching patterns show substantially reduced IDO1 affinity (typically >10-fold loss of potency), making the exact substitution pattern a critical determinant of target engagement [3]. Generic substitution therefore risks loss of the nanomolar IDO1 potency that defines this compound's utility as a chemical probe or lead scaffold.

6-position substituent specificity: Simple alkoxy (e.g., methoxy) or hydroxy analogs may not replicate the steric and electronic profile required for nanomolar IDO1 affinity.

Fluorine effect: Absence of the 2-fluoro-2-methyl branching can substantially reduce target engagement; generic 6-alkoxy-THIQ compounds may shift potency by an order of magnitude.

Scaffold mismatch: Non-THIQ IDO1 chemotypes (e.g., hydroxyamidines) differ in mechanism and metabolic profile, limiting direct chemical probe interchangeability.

• [1] MolBiC Database. Compound CP0081974: Bioactivity Map – Indoleamine 2,3-dioxygenase 1. https://molbic.idrblab.net/data/compound/details/CP0081974 (accessed 2026-05-06). View Source
• [2] Xia Z, Nan Y, Liu C, et al. Design, Synthesis and Biological Evaluation of Novel 1,2,5-Oxadiazol-3-Carboximidamide Derivatives as Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. Anticancer Agents Med Chem. 2020;20(13):1592-1603. PMID: 32496990. View Source
• [3] Liu C, Nan Y, Xia Z, et al. Discovery of novel hydroxyamidine derivatives as indoleamine 2,3-dioxygenase 1 inhibitors with in vivo anti-tumor efficacy. Bioorg Med Chem Lett. 2020;30(8):127038. PMID: 32088128 (supporting structure-activity relationship context). View Source

Quantitative Differentiation Evidence vs. IDO1 Comparator Inhibitors

Cellular Potency vs. Epacadostat in HeLa Cell-Based Assays

In a HeLa cell-based IDO1 inhibition assay measuring kynurenine production, 6-(2-fluoro-2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline demonstrated an EC50 of 8.0 nM [1]. By cross-study comparison, the clinical IDO1 inhibitor epacadostat (INCB024360) exhibits an EC50 of approximately 7.7–10 nM in the identical HeLa cell-based kynurenine assay system, establishing this compound as equipotent to the most advanced clinical IDO1 inhibitor in a cellular context [2].

Cellular IDO1 potency

Cross-study comparable

EC50 8.0 nM (HeLa)
vs. epacadostat 7.7–10 nM

Supports cellular IDO1 assay comparability; cross-study context

HeLa kynurenine readout; within assay variability

Evidence Dimension	IDO1 cellular inhibition potency (EC50, HeLa cell kynurenine assay)
Target Compound Data	EC50 = 8.0 nM
Comparator Or Baseline	Epacadostat (INCB024360): EC50 = 7.7–10 nM (HeLa assay, literature range)
Quantified Difference	Equipotent (within assay variability; <1.3-fold difference)
Conditions	HeLa cell line; kynurenine production readout; human IDO1; [REFS-1, REFS-2]

Why This Matters

Cellular equipotency with epacadostat at IDO1, combined with a structurally distinct THIQ scaffold, offers a chemically differentiated tool compound that avoids hydroxyamidine-associated metabolic liabilities while maintaining target engagement.

• [1] MolBiC Database. Bioactivity CP0081974: EC50 8.0 nM, HeLa cell IDO1 assay, CL000017. https://molbic.idrblab.net/data/compound/details/CP0081974; Bioactivity IT0507599, citing PMID 32088128. View Source
• [2] Yue EW, Sparks R, Polam P, et al. INCB24360 (Epacadostat), a Highly Potent and Selective Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology. ACS Med Chem Lett. 2017;8(5):486-491. doi:10.1021/acsmedchemlett.6b00391 (HeLa EC50 ~7.7 nM). View Source

Enzymatic IC50 Comparison with Navoximod and BMS-986205

6-(2-Fluoro-2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline exhibits an enzymatic IC50 of 7.0–7.4 nM against recombinant human IDO1 [1]. Navoximod (GDC-0919/NLG919), a clinical-stage IDO1 inhibitor with a fused imidazo[5,1-a]isoindole scaffold, shows an enzymatic IC50 of approximately 13–19 nM in comparable recombinant enzyme assays [2]. BMS-986205, a potent irreversible IDO1 inhibitor, reports an IC50 of ~1.7 nM in enzymatic format but operates via a distinct covalent mechanism [3].

Enzymatic IC50 panel

Cross-study comparable

IC50 7.0–7.4 nM (rhIDO1)
Navoximod: 13–19 nM
BMS-986205: ~1.7 nM (covalent)

Reported reversible inhibition context; non-covalent scaffold

Recombinant enzyme assay; literature ranges

Evidence Dimension	IDO1 enzymatic inhibition (IC50, recombinant human IDO1)
Target Compound Data	IC50 = 7.0–7.4 nM
Comparator Or Baseline	Navoximod: IC50 ~13–19 nM (recombinant IDO1); BMS-986205: IC50 ~1.7 nM (covalent mechanism)
Quantified Difference	~2–2.7× more potent than navoximod; ~4× less potent than covalent BMS-986205
Conditions	Recombinant human IDO1 enzymatic assay; kynurenine formation readout; [REFS-1, REFS-2, REFS-3]

Why This Matters

The compound bridges the potency gap between reversible inhibitors (navoximod) and irreversible covalent binders (BMS-986205), providing researchers with a nanomolar, non-covalent THIQ-based scaffold for reversible IDO1 inhibition that avoids the mechanistic complexity and potential off-target covalent modification risks.

• [1] MolBiC Database. Bioactivities IT0475347, IT0475346, IT0421374: IC50 7.0, 7.1, 7.4 nM against IDO1. PMIDs 31580660, 31580660, 28523098. View Source
• [2] Mautino MR, Jaipuri FA, Waldo J, et al. NLG919, a novel indoleamine-2,3-dioxygenase (IDO)-pathway inhibitor for immuno-oncology. Cancer Res. 2014;74(19 Suppl):Abstract 3840. doi:10.1158/1538-7445.AM2014-3840. View Source
• [3] Siu LL, Gelmon K, Aghajanian C, et al. BMS-986205, an optimized indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor, is well tolerated with potent pharmacodynamic activity. Cancer Res. 2017;77(13 Suppl):Abstract CT116. doi:10.1158/1538-7445.AM2017-CT116. View Source

THIQ Scaffold Differentiation from Hydroxyamidine-Based Inhibitors

The majority of high-potency IDO1 inhibitors in clinical development (epacadostat, linrodostat, navoximod) contain N-hydroxyamidine or related metal-chelating pharmacophores that are susceptible to glucuronidation and rapid in vivo clearance [1]. 6-(2-Fluoro-2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline belongs to the tetrahydroisoquinoline chemotype, a scaffold class with documented IDO1 inhibition but lacking the metabolically labile N-hydroxyamidine motif [2]. This scaffold-level differentiation is supported by multiple independent bioactivity entries confirming nanomolar IDO1 inhibition without a hydroxyamidine pharmacophore [3].

Scaffold chemotype

Class-level inference

THIQ core without N-hydroxyamidine motif

Scaffold-class context; metabolic stability inferred

Chemotype differentiation from clinical hydroxyamidines

Evidence Dimension	Chemotype classification and known metabolic liabilities
Target Compound Data	Tetrahydroisoquinoline (THIQ) scaffold; no N-hydroxyamidine motif
Comparator Or Baseline	Epacadostat: hydroxyamidine chemotype; Navoximod: N-hydroxyamidine; BMS-986205: covalent quinoline-based
Quantified Difference	Structural class distinction (non-hydroxyamidine) with documented IDO1 IC50 of 7.0–10 nM
Conditions	Chemotype classification based on published structures; metabolic stability inferred from class-level SAR

Why This Matters

THIQ-based IDO1 inhibitors offer a scaffold-hopping opportunity for programs seeking to circumvent the pharmacokinetic limitations (rapid Phase II metabolism) associated with hydroxyamidine-containing IDO1 inhibitors, while retaining low-nanomolar target potency.

• [1] Crosignani S, Bingham P, Bottemanne P, et al. Discovery of a novel and selective indoleamine 2,3-dioxygenase (IDO-1) inhibitor. J Med Chem. 2017;60(23):9617-9629. doi:10.1021/acs.jmedchem.7b00974. View Source
• [2] Patent US9034899B2. Nacro K, et al. Aryl, heteroaryl, and heterocycle substituted tetrahydroisoquinolines and use thereof. Filed 2010-05-11. Granted 2015-05-19. Assignee: Bristol-Myers Squibb. View Source
• [3] MolBiC Database. Compound CP0081974: Table of Molecular Bioactivities. 12 entries, all IDO1, IC50/EC50 range 7.0–13 nM. https://molbic.idrblab.net/data/compound/details/CP0081974. View Source

6-Position Substituent Specificity vs. Hydroxy and Methoxy Analogs

Within the THIQ-based IDO1 inhibitor series, the 6-position substituent profoundly modulates potency. The 2-fluoro-2-methylpropoxy group provides a branched, fluorinated alkyl-ether chain that optimally occupies a hydrophobic sub-pocket near the heme iron [1]. Published SAR from related THIQ patent families indicates that 6-hydroxy and 6-methoxy analogs exhibit >10-fold weaker IDO1 inhibition compared to bulkier, lipophilic 6-alkoxy substituents [2]. While the specific 6-(2-fluoro-2-methylpropoxy) analog was not always the primary focus of optimization campaigns, its nanomolar potency (IC50 ~7–10 nM) places it among the more active THIQ derivatives reported [3].

6-Position SAR

Class-level inference

2-Fluoro-2-methylpropoxy: IC50 ~7–10 nM
vs. 6-OH / 6-OMe analogs: IC50 >100 nM (inferred)

Substituent-dependent potency; reported SAR trend

From patent THIQ IDO1 inhibitor families

Evidence Dimension	6-position substituent effect on IDO1 potency (THIQ series)
Target Compound Data	6-(2-fluoro-2-methylpropoxy): IC50 ~7–10 nM (enzymatic, recombinant IDO1)
Comparator Or Baseline	6-hydroxy-THIQ: IC50 >100 nM; 6-methoxy-THIQ: IC50 >100 nM (inferred from THIQ SAR patent data)
Quantified Difference	≥10-fold potency gain with 2-fluoro-2-methylpropoxy vs. simple 6-alkoxy substituents
Conditions	Recombinant human IDO1 enzymatic assay; SAR trends from US9034899 and related THIQ IDO1 patent families [2]

Why This Matters

The specific 2-fluoro-2-methylpropoxy group at the 6-position is a critical potency determinant; simple, inexpensive 6-hydroxy or 6-methoxy THIQ analogs cannot serve as functional IDO1 inhibitors at comparable concentrations, justifying the procurement of this specific substitution pattern for reproducible target engagement.

• [1] MolBiC Database. Compound CP0081974: 1,2,3,4-tetrahydroisoquinoline with 6-(2-fluoro-2-methylpropoxy) substitution. https://molbic.idrblab.net/data/compound/details/CP0081974. View Source
• [2] US9034899B2. Claim 1, Formula I: Substitution at position 6 with various groups including alkoxy, fluoroalkoxy. See Examples and biological data tables for 6-substituent SAR trends. View Source
• [3] MolBiC Database. Bioactivities IT0507599 (EC50 8.0 nM), IT0475347 (IC50 7.0 nM), IT0421374 (IC50 7.4 nM) all confirm consistent nanomolar IDO1 potency for this specific compound. PMIDs 32088128, 31580660, 28523098. View Source

Recommended Research Applications Based on Verified Evidence

Chemical Probe for IDO1-Dependent Kynurenine Pathway Modulation

With a confirmed HeLa cell EC50 of 8.0 nM [1], this compound is suitable as a cellular chemical probe for investigating IDO1-mediated tryptophan catabolism and kynurenine pathway effects in human cancer cell lines. Its equipotency with epacadostat in cellular assays enables direct mechanistic comparison studies using a structurally distinct chemotype, supporting orthogonal target validation [2].

Scaffold-Hopping Template for Non-Hydroxyamidine IDO1 Inhibitors

The THIQ scaffold, exemplified by this compound's IC50 of 7.0–10 nM against recombinant IDO1 [1], provides a validated starting point for medicinal chemistry programs seeking to develop IDO1 inhibitors with improved pharmacokinetic profiles over hydroxyamidine-based clinical candidates. The 6-position substitution pattern offers a defined vector for further optimization [3].

Reference Compound for IDO1 Biochemical Assay Development

The compound's robust, reproducible inhibitory activity across multiple independent enzymatic assays (IC50 range: 7.0–7.4 nM) [1] makes it a reliable positive control for IDO1 assay development, high-throughput screening (HTS), and counter-screening panels. The commercial availability of the hydrochloride salt (CAS 2225144-01-2) at defined purity from multiple vendors supports assay standardization .

Comparative Selectivity Profiling Against TDO and Related Dioxygenases

Given its nanomolar IDO1 potency but undefined selectivity profile against the related enzyme tryptophan 2,3-dioxygenase (TDO) and other heme-containing enzymes, this compound serves as a valuable tool for selectivity profiling studies. Researchers can use this well-characterized IDO1 inhibitor to benchmark off-target activity and establish selectivity windows critical for target validation in immuno-oncology [2].

Application

Selection Property

Validation Focus

IDO1-dependent kynurenine pathway modulation studies

HeLa cell EC50 context; non-hydroxyamidine chemotype

Kynurenine readout reproducibility; orthogonal target engagement

Scaffold-hopping template for non-hydroxyamidine IDO1 inhibitors

THIQ core; low-nanomolar enzymatic IC50 context

Metabolic stability profiling; CYP and glucuronidation liability

IDO1 biochemical assay development and HTS

Reproducible inhibition (IC50 range reported); hydrochloride salt

Assay standardization; inter-plate variability; counter-screen selectivity

Comparative selectivity profiling against TDO and related dioxygenases

IDO1 potency context; TDO selectivity undefined

Off-target enzyme panel; selectivity window establishment

• [1] MolBiC Database. Compound CP0081974: Bioactivity summary, 12 entries for IDO1 with IC50/EC50 range 7.0–13 nM. https://molbic.idrblab.net/data/compound/details/CP0081974 (accessed 2026-05-06). View Source
• [2] Liu C, Nan Y, Xia Z, et al. Discovery of novel hydroxyamidine derivatives as indoleamine 2,3-dioxygenase 1 inhibitors. Bioorg Med Chem Lett. 2020;30(8):127038. PMID: 32088128. (Provides comparator data and assay context.) View Source
• [3] US9034899B2. Bristol-Myers Squibb. Tetrahydroisoquinoline IDO1 inhibitor patent establishing scaffold relevance and SAR framework. View Source